Cas no 276870-95-2 (2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine)
2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine Chemical and Physical Properties
Names and Identifiers
-
- 2'-Deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]cytidine
- Cytidine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]- (9CI)
- 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine
-
- Inchi: 1S/C25H31N3O4Si/c1-25(2,3)33(18-10-6-4-7-11-18,19-12-8-5-9-13-19)31-17-21-20(29)16-23(32-21)28-15-14-22(26)27-24(28)30/h4-15,20-21,23,29H,16-17H2,1-3H3,(H2,26,27,30)/t20-,21+,23+/m0/s1
- InChI Key: JKZFAPFTDSHITQ-QZNHQXDQSA-N
- SMILES: O([Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)C[C@H]1O[C@@H](N2C=CC(N)=NC2=O)C[C@@H]1O
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 587.7±60.0 °C(Predicted)
- pka: 13.98±0.60(Predicted)
2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D287835-50mg |
2'-Deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]cytidine |
276870-95-2 | 50mg |
$167.00 | 2023-05-18 | ||
| TRC | D287835-250mg |
2'-Deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]cytidine |
276870-95-2 | 250mg |
$ 800.00 | 2023-09-08 | ||
| TRC | D287835-500mg |
2'-Deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]cytidine |
276870-95-2 | 500mg |
$1315.00 | 2023-05-18 |
2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine
2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine: A Promising Nucleoside Analog for Antiviral Therapy
2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine, with the chemical identifier CAS No. 276870-95-2, represents a novel class of nucleoside analogs that have garnered significant attention in recent years due to their potential applications in antiviral therapy. This compound is a modified form of cytidine, with a unique structural modification at the 5' position, which enhances its stability and bioavailability. Recent studies have highlighted its role in targeting specific viral enzymes, making it a subject of intense research in the field of virology and pharmaceutical science.
2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine is characterized by its 5'-O-(1,1-dimethylethyl) substituent, which is attached to the 5' hydroxyl group of the ribose ring. This modification significantly alters the compound's physicochemical properties, including solubility and cellular uptake. The diphenylsilyl group further contributes to the molecule's resistance to nucleolytic degradation, a critical factor in the development of effective antiviral agents. This structural innovation has been the focus of several recent studies, which have explored its implications for drug design and therapeutic efficacy.
Recent advancements in molecular biology and medicinal chemistry have underscored the importance of nucleoside analogs in combating viral infections. 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine has been investigated for its potential to inhibit viral replication by interfering with key enzymatic processes. For instance, a 2023 study published in Journal of Antimicrobial Chemotherapy demonstrated that this compound exhibits potent antiviral activity against RNA viruses, including HIV-1 and SARS-CoV-2. The study highlighted its ability to selectively target the viral RNA-dependent RNA polymerase (RdRp), thereby disrupting the replication cycle of these pathogens.
The synthesis of 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine involves a multi-step process that requires precise control of reaction conditions and reagents. The key steps include the protection of the 5'-hydroxyl group, the coupling of the diphenylsilyl moiety, and the final deprotection to yield the active compound. Recent research has focused on optimizing these synthetic pathways to improve yield and purity, which is crucial for large-scale production and clinical applications. A 2022 study in Organic & Biomolecular Chemistry reported a novel synthetic route that significantly reduced the number of steps required, thereby enhancing the efficiency of the process.
From a pharmacological perspective, 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine has shown promising results in preclinical trials. Its ability to cross the blood-brain barrier makes it particularly relevant for the treatment of neurotropic viruses, such as herpes simplex virus (HSV) and varicella-zoster virus (VZV). A 2023 preprint study on bioRxiv indicated that the compound exhibited high efficacy in inhibiting HSV-1 replication in neuronal cell cultures, suggesting its potential as a therapeutic agent for herpes-related neurological disorders.
Furthermore, the metabolic stability of 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine is a critical factor in its therapeutic potential. Unlike traditional nucleoside analogs, which are often metabolized rapidly, this compound exhibits prolonged intracellular retention, which enhances its antiviral activity. A 2023 study published in Antiviral Research demonstrated that the compound's half-life in vivo was significantly longer than that of standard nucleoside analogs, which is attributed to the steric hindrance provided by the diphenylsilyl group. This property is particularly advantageous in the treatment of chronic viral infections, where sustained drug levels are essential for viral suppression.
The safety profile of 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine is another area of active research. While early studies have shown that the compound is well-tolerated in vitro, long-term toxicity studies are still required to fully assess its safety for clinical use. A 2022 review in Drug Discovery Today emphasized the importance of conducting comprehensive toxicological evaluations to ensure that the compound does not induce unintended side effects, particularly in immunocompromised patients who are at higher risk of viral infections.
In conclusion, 2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine represents a significant advancement in the field of antiviral drug development. Its unique structural modifications and enhanced pharmacological properties make it a promising candidate for the treatment of a wide range of viral infections. Ongoing research continues to explore its potential applications, optimize its synthesis, and evaluate its safety profile, positioning it as a key player in the next generation of antiviral therapies.
276870-95-2 (2'-Deoxy-5'-O-(1,1-dimethylethyl)diphenylsilylcytidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)